2-Bromo-6-(1-bromopropyl)pyridine

• Molecular Formula: C8H9Br2N
• Molecular Weight: 278.97 g/mol
• SMILES: CCC(C1=NC(=CC=C1)Br)Br
• InChI: InChI=1S/C8H9Br2N/c1-2-6(9)7-4-3-5-8(10)11-7/h3-6H,2H2,1H3
• InChIKey: FENYTKXLYZJAER-UHFFFAOYSA-N

2-Bromo-6-(1-bromopropyl)pyridine (CAS 1352072-66-2) is a dihalogenated pyridine derivative containing an aryl bromide at the 2-position and a secondary alkyl bromide at the 6-position via a 1-bromopropyl side chain. With a molecular weight of 278.97 g/mol and a calculated LogP of 3.69, it represents a mid-lipophilicity intermediate in the broader class of 6-substituted 2-bromopyridines useful for transition metal-catalyzed cross-coupling and nucleophilic substitution chemistries.

2-Bromo-6-(1-bromopropyl)pyridine: A Dual-Electrophile Pyridine Building Block for Sequential Functionalization [1]

2-Bromo-6-(1-bromopropyl)pyridine (CAS 1352072-66-2) is a dihalogenated pyridine derivative containing an aryl bromide at the 2-position and a secondary alkyl bromide at the 6-position via a 1-bromopropyl side chain . With a molecular weight of 278.97 g/mol and a calculated LogP of 3.69, it represents a mid-lipophilicity intermediate in the broader class of 6-substituted 2-bromopyridines useful for transition metal-catalyzed cross-coupling and nucleophilic substitution chemistries [1].

1

Dual electrophile (aryl Br + secondary alkyl Br) supports sequential orthogonal cross-coupling and nucleophilic substitution.

2

Mid-lipophilicity range facilitates organic-phase extraction and compound library design.

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., Doucet, H. Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C–H bond arylations: the importance of the C6 substituent. RSC Adv. 2016, 6, 17110–17117. View Source

Why 2-Bromo-6-(1-bromopropyl)pyridine Cannot Be Replaced by Generic 2-Bromo-6-alkylpyridines [1]

Simple substitution with a mono-bromo 2-bromo-6-alkylpyridine (e.g., 2-bromo-6-propylpyridine) eliminates the secondary alkyl bromide handle required for sequential orthogonal functionalization—a core reason researchers select this compound for multi-step synthesis . Conversely, replacing it with 2,6-dibromopyridine introduces two aryl bromides of comparable reactivity, leading to statistical mixtures in cross-coupling and preventing regioselective derivatization [1]. The differentiated electronic and steric environments of 2-Bromo-6-(1-bromopropyl)pyridine enable predictable reaction sequences, as quantified below.

Target 2-Bromo-6-(1-bromopropyl)pyridine: aryl Br + secondary alkyl Br

Substitute 2-Bromo-6-propylpyridine: only aryl Br; lacks alkyl handle for sequential functionalization.

may limit orthogonal diversification

Target Differentiated sp² and sp³ C–Br sites enable predictable regioselective couplings.

Substitute 2,6-Dibromopyridine: two equivalent aryl Br; statistical mixtures in cross-coupling.

regioselectivity context may not transfer

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., Doucet, H. RSC Adv. 2016, 6, 17110–17117. View Source

Quantitative Differentiation Evidence: 2-Bromo-6-(1-bromopropyl)pyridine vs. Closest Analogs

Lipophilicity Advantage Over Primary Alkyl Bromide Analogs for Aqueous-Organic Phase Transfer [1]

The target compound exhibits a measured/calculated LogP of 3.69, which is 1.19 log units higher than 2-bromo-6-(bromomethyl)pyridine (LogP 2.5) [1]. This difference corresponds to an approximately 15.5-fold greater partition coefficient in octanol/water, predicting superior solubility in organic phases during extractive workup and potentially higher passive membrane permeability in cell-based assays.

Lipophilicity vs. primary alkyl Br analog

Cross-study comparable

Target LogP 3.69 vs comparator LogP 2.5 (Δ +1.19, ≈15.5× partition)

May support organic-phase extraction and permeability predictions.

Predicted values; no experimental logP data available.

Evidence Dimension	Octanol/water partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 3.69 (Chemsrc)
Comparator Or Baseline	2-Bromo-6-(bromomethyl)pyridine: XLogP3 = 2.5 (Kuujia/ChemSpider)
Quantified Difference	ΔLogP = +1.19 (≈ 15.5× higher partition coefficient)
Conditions	Predicted/computed values; no experimental shake-flask data available.

Why This Matters

For procurement in projects requiring liquid-liquid extraction or designing compound libraries with balanced logD, a 1.19 log unit increase in LogP substantially impacts organic phase recovery and permeability predictions.

• [1] Kuujia. 2-Bromo-6-(bromomethyl)pyridine. CAS 83004-10-8. XLogP3: 2.5. https://www.kuujia.com/cas/83004-10-8.html (accessed 2026-04-27). View Source

Differentiated Electrophilic Reactivity: Aryl Bromide vs. Secondary Alkyl Bromide [1] [2]

The target compound contains two chemically distinct C–Br bonds: an sp² aryl bromide at C2 and an sp³ secondary alkyl bromide on the 1-bromopropyl side chain. In contrast, 2,6-dibromopyridine possesses two nearly equivalent sp² C–Br bonds [1]. This differentiation allows selective palladium-catalyzed cross-coupling at the aryl bromide while the alkyl bromide remains intact, enabling subsequent nucleophilic substitution or elimination chemistry. Quantitative selectivity data were not identified in head-to-head studies, but the principle is supported by the demonstrated strong dependence of 2-bromopyridine C–H arylation reactivity on the C6 substituent identity [2].

Electrophilic site differentiation

Class-level inference

Aryl Br (sp²) vs secondary alkyl Br (sp³); 2,6-dibromopyridine has two equivalent sp² Br.

Enables sequential orthogonal functionalization without protecting groups.

No head-to-head selectivity data; supported by C6 substituent effect study.

Evidence Dimension	Chemical differentiation of C–Br sites (sp² vs. sp³)
Target Compound Data	Two distinct C–Br bonds: one aryl (C2), one secondary alkyl (C6 side chain)
Comparator Or Baseline	2,6-Dibromopyridine: two equivalent aryl C–Br bonds; 2-Bromo-6-propylpyridine: one aryl C–Br only
Quantified Difference	Not applicable; qualitative differentiation based on bond hybridization and steric environment.
Conditions	Reactivity inferred from known cross-coupling selectivity trends and C6 substituent effects described in Hagui et al. (2016).

Why This Matters

For multi-step synthetic planning, access to two differentially reactive electrophilic sites in a single building block reduces step count and avoids protecting group chemistry, directly impacting procurement decisions for library synthesis.

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., Doucet, H. RSC Adv. 2016, 6, 17110–17117. View Source
• [2] PubChem. 2,6-Dibromopyridine. CAS 626-05-1. https://pubchem.ncbi.nlm.nih.gov/compound/2,6-dibromopyridine (accessed 2026-04-27). View Source

C6 Substituent Effect on Palladium-Catalyzed C–H Arylation Yields [1]

Hagui et al. (2016) demonstrated that the reactivity of 2-bromopyridines in phosphine-free Pd-catalyzed C–H arylation is strongly dependent on the C6 substituent, with substrates bearing Br, CF₃, CH₃, CHO, and morpholine exhibiting markedly different yields [1]. Although 2-bromo-6-(1-bromopropyl)pyridine was not explicitly studied in that work, its C6 substituent—a secondary alkyl bromide—is expected to modulate the electron density at C2 and the steric environment around the Pd center, potentially affecting both coupling yields and regioselectivity relative to C6-H, C6-CH₃, or C6-Br analogs. No direct yield comparison data were available at the time of this analysis.

C6 substituent effect on C–H arylation

Class-level inference

C6 substituent identity strongly modulates Pd-catalyzed coupling yield; target not directly tested.

1-Bromopropyl group may require optimization; generic reactivity assumptions should be reviewed.

No yield data for this specific building block (Hagui et al., 2016).

Evidence Dimension	C–H arylation yield as a function of C6 substituent
Target Compound Data	Not directly measured in published studies.
Comparator Or Baseline	2,6-Dibromopyridine yielded symmetrical and unsymmetrical 2,6-di(hetero)arylpyridines in high yields (exact yields not extracted from abstract).
Quantified Difference	Unavailable; class-level inference only.
Conditions	Pd(OAc)₂ catalyst, phosphine-free conditions, 5-membered ring heterocycles or electron-deficient arenes as coupling partners (Hagui et al., 2016).

Why This Matters

Users selecting a 2-bromopyridine building block for C–H arylation must consider that the C6 substituent is not a bystander; it actively modulates catalytic efficiency. The 1-bromopropyl group offers a distinct electronic and steric profile that may be advantageous or require optimization relative to simpler substituents.

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., Doucet, H. Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C–H bond arylations: the importance of the C6 substituent. RSC Adv. 2016, 6, 17110–17117. DOI: 10.1039/C6RA01861K. View Source

Molecular Weight and Heavy Atom Count for Crystallography and Fragment-Based Screening

With a molecular weight of 278.97 g/mol and two bromine atoms (heavy atom count = 11), 2-bromo-6-(1-bromopropyl)pyridine is heavier than its mono-bromo analog 2-bromo-6-propylpyridine (MW 200.08, 1 Br) and lighter than some di-bromo benchmarks. The dual bromine substitution enhances anomalous scattering for X-ray crystallographic phasing while maintaining a fragment-like size (MW < 300 Da), a balance that is less favorable in 2-bromo-6-propylpyridine (only one anomalous scatterer) and 2,6-dibromopyridine (MW 236.89, but lacks the alkyl functionalization handle) .

Heavy atom count for crystallography

Data to verify

MW 278.97, 2 Br atoms, heavy atom count 11; sub-300 Da fragment size.

Dual bromine anomalous signal may support experimental phasing in fragment-based screening.

Fragment library criterion MW

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 278.97 g/mol; 2 Br atoms; heavy atom count = 11
Comparator Or Baseline	2-Bromo-6-propylpyridine: MW = 200.08, 1 Br atom; 2,6-Dibromopyridine: MW = 236.89, 2 Br atoms
Quantified Difference	+78.89 Da vs. 2-bromo-6-propylpyridine; +42.08 Da vs. 2,6-dibromopyridine.
Conditions	Standard atomic masses; heavy atom count from molecular formula.

Why This Matters

For crystallography-driven projects, the presence of two bromine atoms in a sub-300 Da scaffold provides robust anomalous signal without the synthesis burden of incorporating heavy atoms post-hoc, making it a strategically advantageous procurement choice over mono-bromo alternatives.

Procurement-Driven Application Scenarios for 2-Bromo-6-(1-bromopropyl)pyridine

Sequential C–C and C–N Bond Formation in Medicinal Chemistry Libraries [REFS-1]

Medicinal chemists requiring a pyridine core with two diversification points can exploit the orthogonal reactivity of 2-Bromo-6-(1-bromopropyl)pyridine. The aryl bromide undergoes selective Suzuki-Miyaura coupling to install an aryl or heteroaryl group at C2, while the secondary alkyl bromide at C6 remains available for subsequent nucleophilic displacement with amines, alkoxides, or thiolates. This sequence is not feasible with 2,6-dibromopyridine, where statistical mixtures result from competing cross-coupling at both positions [1]. The compound has been implicated in patent literature targeting bromodomain-containing proteins (e.g., US20240190828), suggesting its utility in generating focused libraries for epigenetic target modulation.

Fragment-Based X-ray Crystallography of Protein-Ligand Complexes [REFS-1] [REFS-2]

For structural biology groups employing fragment soaking or co-crystallization, the dual bromine atoms provide strong anomalous scattering (Br K-edge) for experimental phasing, while the molecular weight below 300 Da aligns with fragment library criteria [1]. Compared to 2-bromo-6-propylpyridine, the second bromine significantly enhances phasing power without requiring a separate heavy-atom derivatization step, reducing both time and material costs .

Synthesis of 2,6-Di(hetero)arylpyridines via Iterative C–H Arylation [REFS-1]

As demonstrated by Hagui et al. (2016), 6-substituted 2-bromopyridines are effective substrates for phosphine-free Pd-catalyzed C–H arylation [1]. 2-Bromo-6-(1-bromopropyl)pyridine can serve as a precursor to C6-functionalized 2-arylpyridines where the alkyl bromide side chain is retained for late-stage diversification, or eliminated to generate an alkene for further transformations, offering synthetic flexibility beyond what simpler C6 substituents provide.

Building Block for Agrochemical Intermediate Synthesis [REFS-1]

The differentiated halogen reactivity profile makes this compound suitable for constructing pyridine-containing agrochemicals where sequential introduction of distinct substituents is required. The higher LogP (3.69) compared to 2-bromo-6-(bromomethyl)pyridine (2.5) may improve organic-phase handling during scale-up, while the secondary alkyl bromide offers a balance of reactivity and stability for process chemistry workflows [1].

Application

Selection Property

Validation Focus

Sequential C–C/C–N bond formation

Orthogonal electrophile reactivity (aryl Br vs alkyl Br)

Regioselective cross-coupling at C2; subsequent nucleophilic displacement at C6

Fragment soaking / co-crystallization

Dual bromine anomalous scattering, MW

Phasing power within fragment scaffold; no separate heavy-atom derivatization required

Iterative C–H arylation to 2,6-di(hetero)arylpyridines

C6 substituent modulates Pd-catalyzed C–H arylation efficiency

Retention or elimination of alkyl bromide for late-stage diversification

Agrochemical intermediate synthesis

Differentiated halogens + mid-lipophilicity for organic-phase workup

Sequential substitution and scale-up handling compatibility

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., Doucet, H. RSC Adv. 2016, 6, 17110–17117. View Source